![molecular formula C22H20N2O2S B3744677 N-[2-(4-methoxyphenyl)ethyl]-10H-phenothiazine-10-carboxamide](/img/structure/B3744677.png)
N-[2-(4-methoxyphenyl)ethyl]-10H-phenothiazine-10-carboxamide
Overview
Description
“N-[2-(4-Methoxyphenyl)ethyl]-10H-phenothiazine-10-carboxamide” is a complex organic compound. The “4-methoxyphenyl” part refers to a phenyl group (a ring of 6 carbon atoms) with a methoxy group (O-CH3) attached . The “ethyl” part refers to an ethyl group (C2H5), and “phenothiazine” is a tricyclic compound that has many uses, particularly in medicine .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex, given the presence of the phenothiazine ring and the various attached groups . Unfortunately, without specific data, a detailed analysis isn’t possible.Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used . Phenothiazines, for example, can undergo a variety of reactions, including oxidation and substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure . For example, the presence of the methoxy group could influence its solubility, while the phenothiazine ring could affect its stability .Mechanism of Action
The mechanism of action would depend on the specific use of the compound. For example, many phenothiazines act by blocking certain types of dopamine receptors in the brain.
Safety and Hazards
properties
IUPAC Name |
N-[2-(4-methoxyphenyl)ethyl]phenothiazine-10-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O2S/c1-26-17-12-10-16(11-13-17)14-15-23-22(25)24-18-6-2-4-8-20(18)27-21-9-5-3-7-19(21)24/h2-13H,14-15H2,1H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEVHPZQKXQRGSB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)N2C3=CC=CC=C3SC4=CC=CC=C42 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(4-methoxyphenyl)ethyl]-10H-phenothiazine-10-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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